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Compound of Interest

Compound Name: 4-Ethylphenol-d2

Cat. No.: B12370364

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
characteristics of 4-Ethylphenol-d2, a deuterated analog of 4-ethylphenol. This document is
intended to serve as a valuable resource for researchers, scientists, and professionals involved
in drug development and other scientific disciplines where isotopically labeled compounds are
utilized.

Core Physicochemical Characteristics

4-Ethylphenol-d2 is a stable, isotopically labeled form of 4-ethylphenol where two hydrogen
atoms have been replaced with deuterium. This substitution is instrumental in various analytical
applications, particularly in mass spectrometry-based quantification, where it serves as an
excellent internal standard. While specific experimental data for 4-Ethylphenol-d2 is limited, its
physical and chemical properties are largely comparable to its non-deuterated counterpatrt.

Properties of 4-Ethylphenol-d2

The defining characteristic of 4-Ethylphenol-d2 is its increased molecular weight due to the
presence of two deuterium atoms. This mass difference is the cornerstone of its utility in
analytical chemistry.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12370364?utm_src=pdf-interest
https://www.benchchem.com/product/b12370364?utm_src=pdf-body
https://www.benchchem.com/product/b12370364?utm_src=pdf-body
https://www.benchchem.com/product/b12370364?utm_src=pdf-body
https://www.benchchem.com/product/b12370364?utm_src=pdf-body
https://www.benchchem.com/product/b12370364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CsHsD20 [1112]
Molecular Weight 124.18 g/mol [1][2]
CAS Number 1335401-68-7 [1]

Typically a solid at room
Appearance
temperature

Properties of 4-Ethylphenol (Non-deuterated)

The physical and chemical properties of the non-deuterated 4-ethylphenol are well-
documented and provide a strong reference for its deuterated analog.
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Property Value Source
Molecular Formula CsH100
Molecular Weight 122.16 g/mol
CAS Number 123-07-9
Colorless or white needles,
Appearance tends to yellow on exposure to
light
Melting Point 41-46 °C
Boiling Point 218-219 °C
Density 1.011 g/mL at 20 °C
Slightly soluble in water;
- soluble in ethanol, ether,
Solubility
acetone, benzene, and carbon
disulfide.
Flash Point 104 °C

Vapor Pressure

0.0372 mm Hg at 25 °C

LogP (Octanol/Water Partition

Coefficient)

2.58

pKa

10.38 at 20 °C

Experimental Protocols

Deuterated standards like 4-Ethylphenol-d2 are typically prepared through custom synthesis.

While a specific protocol for 4-Ethylphenol-d2 is not publicly available, a general methodology

for the synthesis of deuterated phenols can be inferred. For analytical applications, established

methods for the quantification of 4-ethylphenol using deuterated internal standards are well-

documented.

Representative Synthesis of a Deuterated Phenol
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The synthesis of a deuterated phenol often involves the use of a deuterated starting material or
a deuteration agent. For instance, the synthesis of 2,3,5,6-[2H4]-4-Ethylphenol (d4-4-
ethylphenol) has been reported for its use as an internal standard in the analysis of wine. A
plausible synthetic route for a deuterated 4-ethylphenol could involve the deuteration of the
aromatic ring of a suitable precursor.

Note: The following is a generalized conceptual workflow and not a specific protocol for 4-
Ethylphenol-d2.

Conceptual Synthesis Workflow

Deuterating Agent

4-Ethylphenol Precursor > Deuteration Reaction 5| Reaction Quenching Purification |

> -| -
(e.g., with D20, Acid/Base Catalyst) = and Workup "1 (e.g., Chromatography, Crystallization) | 4-Ethylphenol-d2

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 4-Ethylphenol-d2.

Quantitative Analysis using a Deuterated Internal
Standard

4-Ethylphenol-d2 is ideally suited for use as an internal standard in quantitative analysis by
gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass
spectrometry (LC-MS). The following protocol outlines a general procedure for the
determination of 4-ethylphenol in a sample matrix, such as wine.

Methodology:
e Sample Preparation: A known amount of the sample (e.g., wine) is taken.

« Internal Standard Spiking: A precise amount of 4-Ethylphenol-d2 solution of known
concentration is added to the sample.

» Extraction: The analytes (4-ethylphenol and 4-Ethylphenol-d2) are extracted from the
sample matrix using a suitable solvent (e.g., diethyl ether).
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e Concentration: The extract is concentrated to a smaller volume.

e Analysis by GC-MS or LC-MS: The concentrated extract is injected into the GC-MS or LC-
MS system.

e Quantification: The concentration of 4-ethylphenol in the original sample is determined by
comparing the peak area of the analyte to the peak area of the internal standard (4-
Ethylphenol-d2). The mass difference allows for clear separation and accurate
guantification.

Visualization of Analytical Workflow

The use of a deuterated internal standard is a critical component of modern quantitative
analytical workflows. The following diagram illustrates the logical steps involved in such an
analysis.
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Quantitative Analysis Workflow with Internal Standard
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Caption: Workflow for quantitative analysis using an internal standard.

Stability and Storage

Proper storage is crucial to maintain the integrity of 4-Ethylphenol-d2. For long-term storage, it
is recommended to keep the compound as a powder at -20°C, which can preserve it for up to 3
years. For shorter periods, storage at 4°C for up to 2 years is acceptable. When in solution, it
should be stored at -80°C for up to 6 months or -20°C for up to 1 month. The compound is
stable at room temperature for short periods, such as during shipping.
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Conclusion

4-Ethylphenol-d2 is a valuable tool for researchers and analytical chemists, primarily serving
as a high-fidelity internal standard for the accurate quantification of 4-ethylphenol. Its physical
and chemical properties closely mirror those of its non-deuterated analog, with the key
distinction being its higher molecular weight. The methodologies outlined in this guide provide a
framework for its application in a laboratory setting. As with any specialized chemical,
adherence to appropriate handling and storage protocols is essential to ensure its stability and

performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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